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Compound of Interest

Compound Name: Monobutyltin oxide

Cat. No.: B1276338

For immediate release:

This technical guide provides an in-depth overview of monobutyltin oxide (MBTO), a versatile
organotin compound with significant applications in industrial catalysis and polymer
stabilization. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, synthesis, and catalytic
activity. All quantitative data is presented in a clear, tabular format, and a detailed experimental
protocol for its synthesis is provided. Furthermore, a proposed catalytic cycle for its role in
esterification reactions is visualized using a directed graph.

Core Compound Data

Monobutyltin oxide is an amorphous, white solid that is largely insoluble in water and organic
solvents but soluble in bases and mineral acids. The key quantitative properties of
monobutyltin oxide are summarized in the table below.
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Property Value Reference
Molecular Formula C4H1002Sn [1112113114]
Molecular Weight 208.83 g/mol [1][2][3]14]
CAS Number 2273-43-0 [11[2]
White to off-white
Appearance [1]
powder/crystal
Boiling Point > 350 °C (decomposes) [1][5]

Experimental Protocols
Synthesis of Monobutyltin Oxide

A common and effective method for the synthesis of monobutyltin oxide involves the
hydrolysis of monobutyltin trichloride under alkaline conditions. The following protocol is a
representative example of this procedure.

Materials:

Monobutyltin trichloride (100 g)

Sodium carbonate (Na2COs) (12 g)

20% Ammonia water (200 g)

Deionized water

Unspecified additive (1 g, optional, for improved product morphology)
Procedure:

o Preparation of the Reaction Mixture: In a suitable reaction vessel, dissolve 12 g of sodium
carbonate in 200 g of deionized water with stirring. To this solution, add 200 g of 20%

ammonia water.

¢ Reaction Setup: Place the reaction vessel in a water bath and heat the solution to 50 °C.
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» Addition of Precursor: Slowly add 100 g of monobutyltin trichloride to the reaction mixture
from a constant pressure funnel over a period of time.

e Reaction: Maintain the reaction mixture at a constant temperature of 50 °C for 2 hours with
continuous stirring.

 Purification - Filtration and Washing: After the reaction is complete, filter the resulting solid
product using a cloth funnel. Transfer the filter cake to a beaker and wash it with
approximately 200 mL of water at 50-60 °C. Repeat the washing step.

e Drying: Dry the washed product using a rotary evaporator at a temperature of 70-80 °C to
obtain the final monobutyltin oxide product. This process has been reported to yield
approximately 70.78 g of monobutyltin oxide, which corresponds to a yield of 99.1%.

Catalytic Activity and Signaling Pathways

Monobutyltin oxide is widely employed as a catalyst for esterification and polycondensation
reactions, significantly reducing reaction times compared to uncatalyzed processes. The
following diagram illustrates a proposed catalytic cycle for the esterification of a carboxylic acid
with an alcohol, where n-butylstannoic acid (a form of monobutyltin oxide) acts as the
catalyst.
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Caption: Proposed catalytic cycle of monobutyltin oxide in an esterification reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 4. EP0419254B1 - Use of organotin esterification catalysts for reducing extractability -
Google Patents [patents.google.com]

o 5. EP0419254A2 - Polyester compositions and organotin esterification catalysts therefor -
Google Patents [patents.google.com]

 To cite this document: BenchChem. [Monobutyltin Oxide: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276338#monobutyltin-oxide-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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